Cas no 139416-19-6 (Propanediamide,N1,N3-dimethyl-2-(1-methylethyl)-)
139416-19-6 structure
Product Name:Propanediamide,N1,N3-dimethyl-2-(1-methylethyl)-
CAS No:139416-19-6
MF:C8H16N2O2
MW:172.224842071533
CID:151896
PubChem ID:132234
Update Time:2025-04-19
Propanediamide,N1,N3-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanediamide,N1,N3-dimethyl-2-(1-methylethyl)-
- N,N'-dimethyl-2-propan-2-ylpropanediamide
- Meco-psi(NH-CO)val-NH-Me
- N,N'-Dimethyl-2-isopropylmalonamide
- N,N'-Dimethylisopropylmalonamide
- N,N'-dimethyl-N-(propan-2-yl)propanediamide
- NDIPM
- Propanediamide, N,N'-dimethyl-2-(1-methylethyl)-
- 139416-19-6
- N,N'-dimethyl-N'-propan-2-ylpropanediamide
- N-Methyl-3-[methyl(propan-2-yl)amino]-3-oxopropanimidic acid
- DTXSID10930465
-
- Inchi: 1S/C8H16N2O2/c1-6(2)10(4)8(12)5-7(11)9-3/h6H,5H2,1-4H3,(H,9,11)
- InChI Key: LHBCMJIGGYQYIR-UHFFFAOYSA-N
- SMILES: O=C(CC(NC)=O)N(C)C(C)C
Computed Properties
- Exact Mass: 172.12128
- Monoisotopic Mass: 172.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.4
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 58.2
Propanediamide,N1,N3-dimethyl-2-(1-methylethyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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